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Compound of Interest

Compound Name:
[2-Amino-1-(furan-2-yl)ethyl]

(benzyl)amine

CAS No.: 128349-17-7

Cat. No.: B1374211

Get Quote

A Note on Nomenclature: The topic specified, "2-Amino-1-(furan-2-yl)ethylamine," suggests a

furan ring at position 1 and an amino group at position 2 of an ethylamine backbone. This

structure, 1-(furan-2-yl)ethan-1,2-diamine, is not a commonly referenced compound. This guide

will focus on the well-documented and synthetically crucial isomer, 2-(Furan-2-yl)ethan-1-

amine, CAS Number 1121-46-6. This compound is a vital building block in medicinal chemistry

and is likely the intended subject of inquiry.

Introduction
2-(Furan-2-yl)ethanamine is a primary amine that belongs to the heteroarylethylamine family. It

serves as a versatile precursor in organic synthesis, particularly within the pharmaceutical

industry.[1] Its structure, featuring a furan ring bioisosterically replacing a phenyl ring, makes it

a valuable analogue of the ubiquitous 2-phenethylamine scaffold.[2][3] This substitution allows

medicinal chemists to modulate pharmacokinetic and pharmacodynamic properties, such as

metabolic stability, receptor binding affinity, and overall potency of drug candidates.[2] This

guide provides a comprehensive overview of its chemical properties, a detailed synthesis
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protocol, analytical characterization methods, and its applications in drug discovery and

development.

Chemical and Physical Properties
2-(Furan-2-yl)ethanamine is a colorless to pale yellow liquid with a characteristic amine odor.[1]

Its properties make it a reactive nucleophile at the amine group and susceptible to electrophilic

substitution on the furan ring.[2]

Table 1: Chemical Identifiers and Properties of 2-(Furan-2-yl)ethanamine

Property Value Source(s)

CAS Number 1121-46-6 [4]

IUPAC Name 2-(Furan-2-yl)ethan-1-amine [4]

Molecular Formula C₆H₉NO [4]

Molecular Weight 111.14 g/mol [4]

Boiling Point 162.5 °C at 760 mmHg [1][5]

Density 1.022 g/cm³ [1]

Flash Point 52.06 °C [1]

XLogP3 0.9 [2][4]

Topological Polar Surface Area 39.2 Å² [2][4]

SMILES C1=COC(=C1)CCN [4]

Synthesis Pathway and Experimental Protocol
A common and efficient method for synthesizing 2-(furan-2-yl)ethanamine is through the

reduction of 2-(2-nitrovinyl)furan. This two-step process begins with a Henry condensation

between furfural and nitromethane to yield the nitrovinyl intermediate, which is then reduced to

the target primary amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. lookchem.com [lookchem.com]

2. grokipedia.com [grokipedia.com]

3. researchgate.net [researchgate.net]

4. 2-(Furan-2-yl)ethan-1-amine | C6H9NO | CID 1132863 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 2-(Furan-2-yl)ethanamine | CAS#:1121-46-6 | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-(Furan-2-
yl)ethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1374211/docs#an-in-depth-technical-guide-to-2-
furan-2-yl-ethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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